Cas no 200643-57-8 (3-(4-bromobenzenesulfonyl)propanoic acid)

• Product Name: 3-(4-bromobenzenesulfonyl)propanoic acid
• CAS No: 200643-57-8
• MF: C₉H₉BrO₄S
• MW: 293.134361028671
• MDL: MFCD00450485
• CID: 1391469
• Update Time: 2025-11-07

3-(4-bromobenzenesulfonyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-bromophenyl)sulfonyl]-
• 3-(4-bromobenzenesulfonyl)propanoic acid

• MDL： MFCD00450485
• Inchi： 1S/C9H9BrO4S/c10-7-1-3-8(4-2-7)15(13,14)6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： VIZYBBUNMITQFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 291.94047

Experimental Properties

• PSA: 71.44

Additional information on 3-(4-bromobenzenesulfonyl)propanoic acid

Market Research and Analysis of 3-(4-Bromobenzenesulfonyl)Propanoic Acid in Chemical Biomedical Field

3-(4-Bromobenzenesulfonyl)propanoic acid, identified by the CAS number 200643-57-8, has emerged as a significant compound in the chemical biomedical field. This compound has garnered attention due to its potential applications in drug development and therapeutic interventions. The purpose of this analysis is to explore the current market landscape, research advancements, and future prospects of this compound.

Recent studies have highlighted the role of 3-(4-bromobenzenesulfonyl)propanoic acid in various biological systems. Its unique chemical structure allows for interactions with key cellular pathways, making it a promising candidate for targeted therapies. The compound has been investigated for its potential in treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer.

Market demand for 3-(4-bromobenzenesulfonyl)propanoic acid is driven by its growing use in preclinical research and early-stage clinical trials. Pharmaceutical companies are increasingly adopting this compound due to its demonstrated efficacy in modulating specific biological targets. Additionally, the rise in personalized medicine and the need for innovative therapeutic agents have further fueled its market presence.

Global suppliers of this compound are primarily concentrated in regions with advanced chemical manufacturing capabilities. North America, Europe, and Asia-Pacific are key markets due to their robust pharmaceutical industries and investment in biomedical research. The competitive landscape is characterized by a few major players who dominate the supply chain, while smaller firms are focusing on niche applications and custom synthesis services.

The research methodology employed for this analysis includes a comprehensive review of academic publications, industry reports, and market data. Key findings reveal that the demand for 3-(4-bromobenzenesulfonyl)propanoic acid is expected to grow at a significant rate over the next five years, driven by advancements in drug discovery technologies and increasing healthcare expenditure.

In conclusion, 3-(4-bromobenzenesulfonyl)propanoic acid holds substantial promise in the chemical biomedical field. Its versatility as a research tool and therapeutic agent positions it as a critical component of future drug development pipelines. As global markets continue to evolve, stakeholders are encouraged to monitor emerging trends and invest in innovative solutions to capitalize on this growing opportunity.